molecular formula C13H16N4O2S B6504966 1-[2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-3-(thiophen-2-yl)urea CAS No. 1396856-66-8

1-[2-(4-ethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-3-(thiophen-2-yl)urea

Cat. No. B6504966
CAS RN: 1396856-66-8
M. Wt: 292.36 g/mol
InChI Key: QXJADKOWNLAUFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as thiamine, uracil, thymine, cytosine, and 5-fluorouracil .


Synthesis Analysis

Pyrimidine derivatives can be synthesized through various methods. One common method is the Biginelli reaction, which is a three-component, one-pot synthesis reaction that combines an aldehyde, a β-ketoester, and urea .


Molecular Structure Analysis

The molecular structure of pyrimidine derivatives typically includes a six-membered ring with two nitrogen atoms. Substituents attached to the ring can greatly influence the properties of the compound .


Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including alkylation, acylation, and reactions with amines and hydrazine .

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on the specific compound and its biological targets. Some pyrimidine derivatives have been found to exhibit anticancer, antitubercular, and anti-HIV activities .

Safety and Hazards

The safety and hazards associated with a specific pyrimidine derivative would depend on its particular structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information .

Future Directions

Future research on pyrimidine derivatives could focus on exploring their potential medicinal properties, developing more efficient synthesis methods, and studying their mechanisms of action .

properties

IUPAC Name

1-[2-(4-ethyl-6-oxopyrimidin-1-yl)ethyl]-3-thiophen-2-ylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N4O2S/c1-2-10-8-12(18)17(9-15-10)6-5-14-13(19)16-11-4-3-7-20-11/h3-4,7-9H,2,5-6H2,1H3,(H2,14,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXJADKOWNLAUFV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=O)N(C=N1)CCNC(=O)NC2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.